Cas no 1435804-80-0 (3-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]propanamide hydrochloride)

• Product Name: 3-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]propanamide hydrochloride
• CAS No: 1435804-80-0
• MF: C₇H₁₃ClN₄O₂
• MW: 220.656719923019
• CID: 4700333
• Update Time: 2025-05-20

3-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)propanamide hydrochloride
• 3-AMINO-N-[(3-METHYL-1,2,4-OXADIAZOL-5-YL)METHYL]PROPANAMIDE HYDROCHLORIDE
• 3-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]propanamide hydrochloride

• Inchi： 1S/C7H12N4O2.ClH/c1-5-10-7(13-11-5)4-9-6(12)2-3-8;/h2-4,8H2,1H3,(H,9,12);1H
• InChI Key： IDYCFFNKRQLTDN-UHFFFAOYSA-N
• SMILES： Cl.O1C(CNC(CCN)=O)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Topological Polar Surface Area: 94

Additional information on 3-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]propanamide hydrochloride

3-Amino-N-[(3-Methyl-1,2,4-Oxadiazol-5-Yl)Methyl]Propanamide Hydrochloride: A Comprehensive Overview

The compound 3-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]propanamide hydrochloride (CAS No. 1435804-80-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amides and features a unique combination of functional groups, including an oxadiazole ring, an amino group, and a hydrochloride counterion. The oxadiazole moiety is particularly notable for its versatility in chemical reactions and its ability to participate in hydrogen bonding, which contributes to the compound's stability and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug design due to their ability to modulate biological activities such as enzyme inhibition and receptor binding. For instance, researchers have explored the potential of this compound as a lead molecule in the development of new pharmaceutical agents targeting neurodegenerative diseases. The amino group in the molecule plays a critical role in these interactions, acting as a hydrogen bond donor and enhancing the compound's bioavailability.

In addition to its pharmacological applications, 3-amino-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]propanamide hydrochloride has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property is particularly valuable in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

The synthesis of this compound involves a multi-step process that typically includes the formation of the oxadiazole ring followed by amidation and protonation to yield the hydrochloride salt. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible. The hydrochloride counterion not only stabilizes the molecule but also influences its solubility properties, which are crucial for both pharmaceutical and industrial applications.

From an environmental perspective, understanding the degradation pathways of 3-amino-N-[(3-methyl-1,2,4-oxadiazol-5-Yl)methyl]propanamide hydrochloride is essential for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolysis to release non-toxic byproducts. This information is critical for ensuring sustainable practices in its production and use.

In conclusion, 3-amino-N-[(3-methyl-1,2,4-Oxadiazol-Yl)methyl]propanamide hydrochloride (CAS No. 143580480) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.